Cas no 51848-09-0 ((2E)-3-(1,3-benzodioxol-5-yl)-1-(5-hydroxy-2,2-dimethyl-2H-chromen-6-yl)prop-2-en-1-one)
51848-09-0 structure
Product Name:(2E)-3-(1,3-benzodioxol-5-yl)-1-(5-hydroxy-2,2-dimethyl-2H-chromen-6-yl)prop-2-en-1-one
CAS No:51848-09-0
MF:C21H18O5
MW:350.364626407623
CID:1574914
PubChem ID:6442711
Update Time:2025-04-21
(2E)-3-(1,3-benzodioxol-5-yl)-1-(5-hydroxy-2,2-dimethyl-2H-chromen-6-yl)prop-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- (2E)-3-(1,3-benzodioxol-5-yl)-1-(5-hydroxy-2,2-dimethyl-2H-chromen-6-yl)prop-2-en-1-one
- (E)-3-(1,3-benzodioxol-5-yl)-1-(5-hydroxy-2,2-dimethylchromen-6-yl)prop-2-en-1-one
- LMPK12120108
- CHEMBL3581071
- 2-Propen-1-one, 3-(1,3-benzodioxol-5-yl)-1-(5-hydroxy-2,2-dimethyl-2H-1-benzopyran-6-yl)-, (2E)-
- Glabrachromene-II
- 51848-09-0
- Glabrachromene II
-
- Inchi: 1S/C21H18O5/c1-21(2)10-9-15-17(26-21)8-5-14(20(15)23)16(22)6-3-13-4-7-18-19(11-13)25-12-24-18/h3-11,23H,12H2,1-2H3/b6-3+
- InChI Key: WKEIAFLNVZWDKU-ZZXKWVIFSA-N
- SMILES: O1C2C=CC(C(/C=C/C3C=CC4=C(C=3)OCO4)=O)=C(C=2C=CC1(C)C)O
Computed Properties
- Exact Mass: 350.11544
- Monoisotopic Mass: 350.11542367g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 595
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 65Ų
Experimental Properties
- PSA: 64.99
(2E)-3-(1,3-benzodioxol-5-yl)-1-(5-hydroxy-2,2-dimethyl-2H-chromen-6-yl)prop-2-en-1-one Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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